Cas no 1838647-13-4 (Propanamide, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-, hydrochloride (1:1))

• Product Name: Propanamide, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-, hydrochloride (1:1)
• CAS No: 1838647-13-4
• MF: C₁₁H₁₅ClF₂N₂O
• MW: 264.699408769608
• CID: 5267701
• Update Time: 2025-06-08

Propanamide, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-, hydrochloride (1:1)

• Inchi： 1S/C11H14F2N2O.ClH/c1-6(14)11(16)15-7(2)9-4-3-8(12)5-10(9)13;/h3-7H,14H2,1-2H3,(H,15,16);1H
• InChI Key： NJLOLZQSVXUCFF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1F)(C)NC(=O)C(N)C.Cl

Additional information on Propanamide, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-, hydrochloride (1:1)

Propanamide, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-, hydrochloride (1:1): A Comprehensive Overview

Propanamide, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-, hydrochloride (1:1) is a compound with the CAS registry number 1838647-13-4. This compound has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. The molecule consists of a propanamide backbone with a substituted amino group and a hydrochloride counterion, making it a versatile compound for further research and development.

The chemical structure of this compound is characterized by the presence of a propanamide group (-CONH2), an amino group (-NH2), and a substituted ethyl group attached to a 2,4-difluorophenyl ring. The hydrochloride salt form ensures stability and solubility, which are critical properties for its use in pharmaceutical and chemical applications. Recent studies have highlighted the importance of such structural features in influencing the compound's bioavailability, pharmacokinetics, and therapeutic efficacy.

One of the most promising aspects of Propanamide, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-, hydrochloride (1:1) is its potential as a drug candidate. Researchers have explored its ability to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits modulatory effects on certain G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. These findings suggest that it could be developed into a novel therapeutic agent for conditions such as neurodegenerative diseases, inflammation, and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in chemical synthesis. Its structure serves as a valuable building block for constructing more complex molecules with enhanced biological activities. For example, recent advancements in medicinal chemistry have utilized this compound as an intermediate in the synthesis of bioactive agents with improved potency and selectivity. This underscores its importance in both academic research and industrial drug discovery pipelines.

The synthesis of Propanamide, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-, hydrochloride (1:1) involves a series of well-established organic reactions. Key steps include the preparation of the propanamide backbone through amide bond formation and the introduction of the substituted amino group via nucleophilic substitution or coupling reactions. The formation of the hydrochloride salt ensures optimal solubility and stability for subsequent characterization and testing.

From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods have provided insights into its molecular weight, purity, stereochemistry, and crystal structure. Such detailed characterization is essential for ensuring the quality and consistency of the compound in both research and commercial settings.

Recent studies have also focused on the toxicological profile of this compound to assess its safety for human use. Preclinical evaluations have demonstrated that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical investigation. However, additional studies are required to fully understand its long-term effects and potential adverse reactions.

In conclusion, Propanamide, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]- , hydrochloride (1:1) with CAS No 1838647-13-4 is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure, favorable pharmacokinetic properties